Cas no 180903-09-7 (1H-Pyrazole-4-carbonitrile, 5-amino-1-(1,1-dimethylethyl)-3-phenyl-)

• Product Name: 1H-Pyrazole-4-carbonitrile, 5-amino-1-(1,1-dimethylethyl)-3-phenyl-
• CAS No: 180903-09-7
• MF: C₁₄H₁₆N₄
• MW: 240.303642272949
• CID: 1371774
• PubChem ID: 10610088
• Update Time: 2025-04-20

1H-Pyrazole-4-carbonitrile, 5-amino-1-(1,1-dimethylethyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 5-amino-1-(1,1-dimethylethyl)-3-phenyl-
• 5-amino-1-tert-butyl-3-phenylpyrazole-4-carbonitrile
• 180903-09-7
• 5-Amino-1-tert-butyl-3-phenyl-1H-pyrazole-4-carbonitrile
• SCHEMBL8357891
• DTXSID50442496
• 5-Amino-1-(tert-butyl)-3-phenyl-1H-pyrazole-4-carbonitrile
• 5-amino-1-t-butyl-3-phenyl-1h-pyrazole-4-carbonitrile
• AKOS017559671

• Inchi： 1S/C14H16N4/c1-14(2,3)18-13(16)11(9-15)12(17-18)10-7-5-4-6-8-10/h4-8H,16H2,1-3H3
• InChI Key： GKWLZKXCCKYMKG-UHFFFAOYSA-N
• SMILES： N1(C(=C(C#N)C(C2C=CC=CC=2)=N1)N)C(C)(C)C

Computed Properties

• Exact Mass: 240.13768
• Monoisotopic Mass: 240.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• PSA: 67.63